Cas no 202807-73-6 (N,1-Dimethyl-1H-indol-6-amine)

• Product Name: N,1-Dimethyl-1H-indol-6-amine
• CAS No: 202807-73-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 855582
• PubChem ID: 21999008
• Update Time: 2025-09-28

N,1-Dimethyl-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• N,1-Dimethyl-1H-indol-6-amine
• 1H-Indol-6-amine,N,1-dimethyl-(9CI)
• 1H-Indol-6-amine,N,1-dimethyl-(9CI) (Related Reference)
• (1-Methyl-1H-indol-6-yl)-methylamine
• SCHEMBL3427242
• Methyl-(1-methyl-1H-indol-6-yl)-amine
• N-Methyl-(1-methyl-1H-indol-6-yl)-amine
• N-(1-methyl-1H-indol-6-yl)methanamine
• CIA80773
• UPOQSRSOENMVDY-UHFFFAOYSA-N
• 202807-73-6
• N,1-DIMETHYLINDOL-6-AMINE

• Inchi： 1S/C10H12N2/c1-11-9-4-3-8-5-6-12(2)10(8)7-9/h3-7,11H,1-2H3
• InChI Key： UPOQSRSOENMVDY-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=CC(=CC1=2)NC

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17Ų

Additional information on N,1-Dimethyl-1H-indol-6-amine

Comprehensive Overview of N,1-Dimethyl-1H-indol-6-amine (CAS No. 202807-73-6): Properties, Applications, and Research Insights

N,1-Dimethyl-1H-indol-6-amine (CAS No. 202807-73-6) is a specialized organic compound belonging to the indole amine family. This structurally unique molecule has garnered significant attention in pharmaceutical and material science research due to its versatile applications. With the growing interest in heterocyclic compounds and their role in drug discovery, N,1-Dimethyl-1H-indol-6-amine has emerged as a compound of interest for researchers exploring novel therapeutic agents and functional materials.

The molecular structure of N,1-Dimethyl-1H-indol-6-amine features an indole core with dimethylamine substitution at the 6-position, contributing to its distinct chemical properties. Recent studies have highlighted its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) targeting compounds. The compound's CAS registry number 202807-73-6 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

In the context of current research trends, N,1-Dimethyl-1H-indol-6-amine has shown promise in several cutting-edge applications. Scientists investigating neurotransmitter analogs have examined its structural similarity to endogenous compounds, while material scientists have explored its potential in organic electronic materials. The compound's electron-rich indole system makes it particularly interesting for applications requiring charge transport properties, aligning with the growing demand for advanced organic semiconductors.

Quality control and characterization of CAS No. 202807-73-6 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the purity and structural integrity of N,1-Dimethyl-1H-indol-6-amine. These analytical methods ensure the compound meets the stringent requirements for research and development applications, particularly in medicinal chemistry where purity is paramount.

The synthesis of N,1-Dimethyl-1H-indol-6-amine typically involves multi-step organic transformations starting from commercially available indole derivatives. Recent innovations in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact. Researchers are particularly interested in developing catalytic methods for the selective methylation of indole compounds, addressing one of the key challenges in the production of CAS 202807-73-6 and related derivatives.

From a regulatory perspective, N,1-Dimethyl-1H-indol-6-amine is subject to standard chemical safety protocols. While not classified as hazardous under current regulations, proper handling procedures should be followed, including the use of personal protective equipment in laboratory settings. The compound's Material Safety Data Sheet (MSDS) provides detailed information about its physical and chemical properties, storage requirements, and handling precautions.

In the pharmaceutical sector, derivatives of N,1-Dimethyl-1H-indol-6-amine have been investigated for various biological activities. The indole scaffold is known to interact with multiple biological targets, making it a valuable template for drug discovery programs. Recent patent literature reveals growing interest in this chemical space, particularly for applications in neurological disorders and inflammatory conditions, reflecting current healthcare priorities.

The commercial availability of CAS No. 202807-73-6 has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities. Pricing and availability may vary depending on purity grades and batch sizes, with research-scale quantities typically being more readily available than bulk quantities. Researchers seeking N,1-Dimethyl-1H-indol-6-amine for their projects should verify supplier credentials and request comprehensive analytical data to ensure product quality.

Future research directions for N,1-Dimethyl-1H-indol-6-amine are likely to focus on expanding its utility in medicinal chemistry and material science. The compound's structural features make it amenable to various chemical modifications, enabling the creation of diverse derivative libraries for biological screening or material property optimization. As computational chemistry and AI-assisted drug discovery methods advance, predictive modeling of indole-based compounds like CAS 202807-73-6 may accelerate their development for specific applications.

For researchers working with N,1-Dimethyl-1H-indol-6-amine, proper documentation and record-keeping are essential. The compound's CAS registry number should be clearly indicated in all research documentation to ensure proper identification and regulatory compliance. As with all research chemicals, appropriate safety assessments should be conducted prior to use, and all experiments should be performed in accordance with institutional guidelines and good laboratory practices.